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Compound of Interest

Compound Name: JNJ-DGAT2-A

Cat. No.: B608243 Get Quote

For Immediate Reference: This document provides essential safety and logistical information

for the proper disposal of JNJ-DGAT2-A, a potent Diacylglycerol O-Acyltransferase 2 (DGAT2)

inhibitor. Researchers, scientists, and drug development professionals are advised to adhere to

these procedures to ensure personal safety and environmental compliance.

JNJ-DGAT2-A is a selective inhibitor of DGAT2 with an IC50 of 140 nM.[1] As a potent, small

molecule compound used in laboratory research, its handling and disposal require stringent

safety protocols to minimize exposure and prevent environmental contamination. This guide

outlines the necessary steps for the safe disposal of JNJ-DGAT2-A in various forms.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to be familiar with the chemical properties

and handling requirements of JNJ-DGAT2-A.

Personal Protective Equipment (PPE): A critical first line of defense.

Standard Laboratory Attire: Always wear a lab coat, closed-toe shoes, and long pants.

Gloves: Use chemically resistant gloves (e.g., nitrile) and change them frequently, especially

if contaminated.

Eye Protection: Safety glasses with side shields or goggles are mandatory.
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Respiratory Protection: For handling the solid compound or creating solutions, a properly

fitted respirator (e.g., N95 or higher) is recommended to avoid inhalation of airborne

particles.

Engineering Controls:

Chemical Fume Hood: All handling of solid JNJ-DGAT2-A and preparation of its solutions

should be conducted in a certified chemical fume hood to minimize inhalation exposure.

Ventilation: Ensure adequate ventilation in the laboratory.

Emergency Procedures:

Skin Contact: Immediately wash the affected area with copious amounts of soap and water.

Remove contaminated clothing.

Eye Contact: Flush eyes with water for at least 15 minutes, holding the eyelids open. Seek

immediate medical attention.

Inhalation: Move to fresh air. If breathing is difficult, administer oxygen and seek medical

attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Quantitative Data Summary
For quick reference, the key quantitative data for JNJ-DGAT2-A are summarized in the table

below.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b608243?utm_src=pdf-body
https://www.benchchem.com/product/b608243?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608243?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Weight 523.38 g/mol [2]

Formula C₂₄H₁₆BrFN₄O₂S [2]

IC₅₀ (DGAT2) 140 nM [1]

Solubility Soluble to 100 mM in DMSO [2]

Storage (Solid) Store at +4°C [2]

Storage (Solutions)
-20°C for 1 month; -80°C for 6

months
[3]

Step-by-Step Disposal Procedures
The proper disposal of JNJ-DGAT2-A depends on its form: solid (unused compound),

solutions, and contaminated labware. All waste generated must be treated as hazardous

chemical waste.

Disposal of Solid JNJ-DGAT2-A
Containerization:

Place the original vial or container of JNJ-DGAT2-A into a larger, sealable, and clearly

labeled hazardous waste container.

If the original container is compromised, carefully transfer the solid compound into a new,

compatible container within a chemical fume hood.

Labeling:

The waste container must be labeled with "Hazardous Waste" and the full chemical name:

"3-Bromo-4-[2-fluoro-4-[[4-oxo-2-[[2-(pyridin-2-yl)ethyl]amino]-1,3-thiazol-5-

(4H)ylidene]methyl]phenoxy]benzonitrile".

Include the approximate amount of the compound and the date.

Storage:
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Store the labeled hazardous waste container in a designated satellite accumulation area,

away from incompatible materials.

Pickup:

Arrange for disposal through your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal contractor.

Disposal of JNJ-DGAT2-A Solutions
JNJ-DGAT2-A is commonly dissolved in Dimethyl Sulfoxide (DMSO).[2] This solution must be

disposed of as hazardous waste.

Collection:

Collect all waste solutions containing JNJ-DGAT2-A in a dedicated, leak-proof, and

chemically compatible container (e.g., a high-density polyethylene bottle).

Do not mix with other, incompatible waste streams.

Labeling:

Label the container with "Hazardous Waste" and list all constituents, including "JNJ-
DGAT2-A" and "Dimethyl Sulfoxide".

Indicate the concentration or estimated amount of each component.

Storage and Pickup:

Follow the same storage and pickup procedures as for solid waste.

Disposal of Contaminated Labware
All labware that has come into direct contact with JNJ-DGAT2-A is considered contaminated

and must be disposed of as hazardous waste.

Segregation:
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Sharps: Needles, syringes, and other sharp objects should be placed in a designated

sharps container labeled for hazardous chemical waste.

Non-Sharps: Pipette tips, centrifuge tubes, and other plasticware should be collected in a

durable, sealed plastic bag or container.

Glassware: Contaminated glassware should be collected in a puncture-resistant container.

Labeling:

All containers for contaminated labware must be clearly labeled as "Hazardous Waste"

and indicate that they contain materials contaminated with JNJ-DGAT2-A.

Decontamination (Optional, if permissible by institutional policy):

For reusable glassware, a triple rinse with a suitable solvent (e.g., ethanol or acetone)

may be performed. The rinsate must be collected and disposed of as hazardous liquid

waste.

Disposal:

Arrange for the disposal of all contaminated labware through your institution's EHS

department.

Experimental Workflow for Waste Segregation
The following diagram illustrates the logical workflow for segregating and preparing JNJ-
DGAT2-A waste for disposal.
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Caption: Workflow for the segregation of JNJ-DGAT2-A waste.

Signaling Pathway of JNJ-DGAT2-A Action
To provide context for the compound's biological activity, the following diagram illustrates the

simplified signaling pathway inhibited by JNJ-DGAT2-A.
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Caption: Inhibition of triglyceride synthesis by JNJ-DGAT2-A.

By adhering to these detailed procedures, researchers can ensure the safe and compliant

disposal of JNJ-DGAT2-A, fostering a secure laboratory environment and upholding

environmental responsibility. Always consult your institution's specific guidelines and EHS

department for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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